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Compound of Interest

Compound Name: 4-Aminomethylindole

Cat. No.: B029799

An In-depth Technical Guide to 4-Aminomethylindole for Researchers, Scientists, and Drug
Development Professionals

Introduction

4-Aminomethylindole is a versatile heterocyclic organic compound that serves as a crucial
building block in the synthesis of a wide array of biologically active molecules.[1] Its unique
structure, featuring an indole scaffold coupled with a reactive aminomethyl group, makes it a
valuable intermediate in medicinal chemistry and materials science.[1] This technical guide
provides a comprehensive overview of its chemical properties, structure, and its role in relevant
biological pathways, along with illustrative experimental workflows.

Chemical Properties and Structure

The fundamental characteristics of 4-Aminomethylindole are summarized below, providing
essential data for its application in a laboratory setting.

Physicochemical Data
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Property Value
Molecular Formula CoH10Nz2
Molecular Weight 146.19 g/mol
Appearance White to orange crystalline solid or powder[1][2]
Melting Point 130-135 °CJ3][4]
Solubility SqubIIe in ethanol, d?methyl sulfoxide (DMSO),
and dimethylformamide (DMF)[2][4]
Purity >95%[1][3]
Structural Identifiers
Identifier Value
IUPAC Name 1H-indol-4-ylmethanamine[4]
CAS Number 3468-18-6[1][2][3]

SMILES String

NCclcccc2[nH]cccl2[2][3]

InChl Key

FFBWKPKOXRMLNP-UHFFFAOY SA-N[2][3][4]

Experimental Protocols: A Representative Synthetic

Workflow

While specific, detailed protocols for the synthesis of 4-Aminomethylindole are not
extensively published, a general and plausible synthetic route can be conceptualized based on
established organic chemistry principles for the synthesis of similar indole derivatives. A
common approach involves the reduction of a nitrile to a primary amine. The following diagram
illustrates a logical workflow for such a transformation.
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Starting Material Reaction Product

' 4-Cyanoindole = LiAlHs, THF Workup 4-Aminomethylindole
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A plausible synthetic workflow for 4-Aminomethylindole.

Biological Activity and Signaling Pathways

The indole moiety is a privileged scaffold in medicinal chemistry, present in numerous natural
products and synthetic drugs with a wide range of biological activities, including anticancer,
anti-inflammatory, and antiviral properties.[5][6][7][8] While the specific signaling pathways
directly modulated by 4-Aminomethylindole are not extensively detailed in the literature,
derivatives of aminomethylindoles have been shown to exhibit significant anti-
neuroinflammatory effects.[9] These effects are often mediated through the suppression of key
inflammatory signaling pathways such as the MAPK/NF-kB pathway.[9]

The diagram below illustrates the inhibitory action of aminomethylindole derivatives on the
lipopolysaccharide (LPS)-induced inflammatory cascade in microglial cells, a critical process in
neuroinflammation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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